Cas no 3332-40-9 ([30]Annulene)

[30]Annulene structure
[30]Annulene structure
Product Name:[30]Annulene
CAS No:3332-40-9
MF:C30H30
MW:390.559208393097
CID:2721396
PubChem ID:57459441
Update Time:2025-04-21

[30]Annulene Chemical and Physical Properties

Names and Identifiers

    • cyclotriacontapentadecaene
    • DTXSID30726665
    • [30]Annulene
    • (1Z,3E,5E,7Z,9E,11E,13E,15E,17Z,19E,21E,23E,25E,27E,29E)-Cyclotriaconta-1,3,5,7,9,11,13,15,17,19,21,23,25,27,29-pentadecaene
    • 3332-40-9
    • Inchi: 1S/C30H30/c1-2-4-6-8-10-12-14-16-18-20-22-24-26-28-30-29-27-25-23-21-19-17-15-13-11-9-7-5-3-1/h1-30H/b2-1-,3-1-,4-2-,5-3+,6-4+,7-5+,8-6+,9-7+,10-8+,11-9-,12-10+,13-11+,14-12+,15-13+,16-14+,17-15+,18-16+,19-17-,20-18+,21-19+,22-20-,23-21+,24-22+,25-23+,26-24+,27-25+,28-26+,29-27-,30-28+,30-29-
    • InChI Key: YGAONFZLXDXJSM-SJSUNIARSA-N
    • SMILES: C1C=CC=CC=CC=CC=CC=CC=CC=CC=CC=CC=CC=CC=CC=CC=1 |c:11,17,21,25,27,t:1,3,5,7,9,13,15,19,23,29|

Computed Properties

  • Exact Mass: 390.234750957Da
  • Monoisotopic Mass: 390.234750957Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 0
  • Complexity: 467
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 11.8
  • Topological Polar Surface Area: 0Ų
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